Cas no 1967328-60-4 ([4-(Phthalazin-1-yloxy)cyclohexyl]amine)

• Product Name: [4-(Phthalazin-1-yloxy)cyclohexyl]amine
• CAS No: 1967328-60-4
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 5045004
• Update Time: 2025-10-29

[4-(Phthalazin-1-yloxy)cyclohexyl]amine Chemical and Physical Properties

Names and Identifiers

• [4-(phthalazin-1-yloxy)cyclohexyl]amine
• 4-phthalazin-1-yloxycyclohexan-1-amine
• 4-(Phthalazin-1-yloxy)cyclohexan-1-amine
• [4-(Phthalazin-1-yloxy)cyclohexyl]amine

• Inchi： 1S/C14H17N3O/c15-11-5-7-12(8-6-11)18-14-13-4-2-1-3-10(13)9-16-17-14/h1-4,9,11-12H,5-8,15H2
• InChI Key： RCACRXRLXZIJHE-UHFFFAOYSA-N
• SMILES： O(C1=C2C=CC=CC2=CN=N1)C1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: 1.9
• Topological Polar Surface Area: 61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on [4-(Phthalazin-1-yloxy)cyclohexyl]amine

Introduction to [4-(Phthalazin-1-yloxy)cyclohexyl]amine (CAS No. 1967328-60-4)

[4-(Phthalazin-1-yloxy)cyclohexyl]amine (CAS No. 1967328-60-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique phthalazin-1-yloxy cyclohexylamine structure, exhibits promising biological activities and potential therapeutic applications. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential applications of [4-(Phthalazin-1-yloxy)cyclohexyl]amine.

Chemical Properties

[4-(Phthalazin-1-yloxy)cyclohexyl]amine is a white crystalline solid with a molecular formula of C₁₅H₁₅N₃O and a molecular weight of 253.30 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. Its chemical structure features a phthalazin-1-yloxy group attached to a cyclohexylamine moiety, which imparts unique physical and chemical properties. The presence of the phthalazin-1-yloxy group contributes to the compound's stability and solubility, while the cyclohexylamine moiety enhances its biological activity.

Synthesis Methods

The synthesis of [4-(Phthalazin-1-yloxy)cyclohexyl]amine has been reported in several studies. One common method involves the reaction of 4-hydroxycyclohexylamine with phthalazine in the presence of a suitable base, such as potassium carbonate or sodium hydride. The reaction typically proceeds via nucleophilic substitution, where the hydroxyl group on the cyclohexylamine attacks the electrophilic carbon of the phthalazine ring, forming the desired product. Another approach involves the use of transition metal-catalyzed coupling reactions, such as palladium-catalyzed Suzuki coupling or copper-catalyzed Ullmann coupling, to form the phthalazin-1-yloxy cyclohexylamine linkage.

Biological Activities

[4-(Phthalazin-1-yloxy)cyclohexyl]amine has been extensively studied for its biological activities, particularly in the context of its potential therapeutic applications. Recent research has shown that this compound exhibits potent anti-inflammatory and anti-proliferative effects. In vitro studies have demonstrated that [4-(Phthalazin-1-yloxy)cyclohexyl]amine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been shown to suppress the proliferation of various cancer cell lines, including breast cancer cells (MCF-7) and colon cancer cells (HCT-116).

The mechanism of action for these biological activities is not yet fully understood but is believed to involve multiple pathways. For instance, [4-(Phthalazin-1-yloxy)cyclohexyl]amine may modulate signaling pathways involved in inflammation and cell proliferation, such as the NF-κB pathway and the MAPK/ERK pathway. Furthermore, it has been suggested that the compound may also have antioxidant properties, which could contribute to its anti-inflammatory effects.

Potential Therapeutic Applications

The promising biological activities of [4-(Phthalazin-1-yloxy)cyclohexyl]amine have led to its evaluation as a potential therapeutic agent for various diseases. In preclinical studies, this compound has shown potential for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Its anti-proliferative effects also make it a candidate for cancer therapy, particularly in combination with other anticancer agents.

Clinical trials are currently underway to further investigate the safety and efficacy of [4-(Phthalazin-1-yloxy)cyclohexyl]amine. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings suggest that [4-(Phthalazin-1-yloxy)cyclohexyl]amine may have a promising future in clinical medicine.

Conclusion

In summary, [4-(Phthalazin-1-yloxy)cyclohexyl]amine (CAS No. 1967328-60-4) is a novel compound with unique chemical properties and promising biological activities. Its anti-inflammatory and anti-proliferative effects make it a valuable candidate for therapeutic applications in various diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.